1-Acetyl-1,2,3,4-tetrahydroquinoline
Cat. No. B160286
M. Wt: 175.23 g/mol
InChI Key: RRWLNRQGJSQRAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:8]1[CH2:9][NH:10][c:11]2[cH:12][cH:13][cH:14][cH:15][c:16]2[CH2:17]1.[CH3:1][C:2]([O:3][C:5]([CH3:6])=[O:7])=[O:4].[Cl:18][CH2:19][Cl:20]>>[C:5]([CH3:6])(=[O:7])[N:10]1[CH2:9][CH2:8][CH2:17][c:16]2[c:11]1[cH:12][cH:13][cH:14][cH:15]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc2c(c1)CCCN2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)N1CCCc2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
